Cas no 59770-94-4 (alpha-Ethyl-4-isobutylbenzyl alcohol)
59770-94-4 structure
Product Name:alpha-Ethyl-4-isobutylbenzyl alcohol
CAS No:59770-94-4
MF:C13H20O
MW:192.297304153442
MDL:MFCD11521248
CID:337329
Update Time:2023-08-03
alpha-Ethyl-4-isobutylbenzyl alcohol Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, a-ethyl-4-(2-methylpropyl)-
- 1-(4-iso-Butylphenyl)-1-propanol
- alpha-Ethyl-4-isobutylbenzyl alcohol
-
- MDL: MFCD11521248
- Inchi: 1S/C13H20O/c1-4-13(14)12-7-5-11(6-8-12)9-10(2)3/h5-8,10,13-14H,4,9H2,1-3H3
- InChI Key: BUXRLPFUABMDCB-UHFFFAOYSA-N
- SMILES: OC(CC)C1C=CC(=CC=1)CC(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 145
- Topological Polar Surface Area: 20.2
alpha-Ethyl-4-isobutylbenzyl alcohol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB434202-1 g |
1-(4-iso-Butylphenyl)-1-propanol |
59770-94-4 | 1g |
€594.40 | 2023-04-23 | ||
| abcr | AB434202-5 g |
1-(4-iso-Butylphenyl)-1-propanol |
59770-94-4 | 5g |
€1,373.40 | 2023-04-23 | ||
| abcr | AB434202-1g |
1-(4-iso-Butylphenyl)-1-propanol; . |
59770-94-4 | 1g |
€1555.10 | 2025-04-17 | ||
| abcr | AB434202-5g |
1-(4-iso-Butylphenyl)-1-propanol |
59770-94-4 | 5g |
€1373.40 | 2023-09-04 |
alpha-Ethyl-4-isobutylbenzyl alcohol Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
59770-94-4 (alpha-Ethyl-4-isobutylbenzyl alcohol) Related Products
- 125653-66-9((1S)-1-4-(2-methylpropyl)phenylethan-1-ol)
- 1565-75-9(2-phenylbutan-2-ol)
- 14898-86-3((R)-(+)-2-Methyl-1-phenyl-1-propanol)
- 40150-92-3(a-(4-Isobutylphenyl)ethanol)
- 18228-44-9(Benzenemethanol,4-methyl-a-(1-methylethyl)-)
- 2884-02-8(4-methyl-1-phenylpentan-1-ol)
- 611-69-8(2-Methyl-1-phenyl-1-propanol)
- 34857-28-8(Benzenemethanol, a-(1-methylethyl)-, (aS)-)
- 139176-77-5(1-(4-isobutylphenyl)-2,2-dimethylpropan-1-ol)
- 109837-18-5(Benzenemethanol, a-(1,1-dimethylethyl)-4-methyl-, (S)-)
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